Cas no 2227722-23-6 ((1R)-1-(3-chloro-2,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1R)-1-(3-chloro-2,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227722-23-6
• MF: C₈H₄ClF₅O
• MW: 246.561779022217
• CID: 6006706
• PubChem ID: 165642108
• Update Time: 2025-07-19

(1R)-1-(3-chloro-2,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3-chloro-2,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol
• EN300-1941845
• 2227722-23-6

• Inchi： 1S/C8H4ClF5O/c9-5-4(10)2-1-3(6(5)11)7(15)8(12,13)14/h1-2,7,15H/t7-/m1/s1
• InChI Key： MGINVRGDPSJYBQ-SSDOTTSWSA-N
• SMILES： ClC1=C(C=CC(=C1F)[C@H](C(F)(F)F)O)F

Computed Properties

• Exact Mass: 245.9870833g/mol
• Monoisotopic Mass: 245.9870833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on (1R)-1-(3-chloro-2,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol

Comprehensive Analysis of (1R)-1-(3-chloro-2,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227722-23-6)

The compound (1R)-1-(3-chloro-2,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227722-23-6) is a fluorinated chiral alcohol with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the trifluoroethyl group and difluorophenyl ring, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its stereoselective properties and compatibility with modern synthetic methodologies.

One of the most searched questions regarding (1R)-1-(3-chloro-2,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol revolves around its enantiomeric purity and synthetic routes. The compound's chiral center at the 1-position is critical for its biological activity, making asymmetric synthesis a hot topic in recent literature. Current trends in green chemistry have also sparked interest in developing catalytic methods for its production, reducing the need for hazardous reagents.

The physicochemical properties of CAS No. 2227722-23-6 have been extensively studied, with particular attention to its lipophilicity and metabolic stability - key factors in drug design. Its fluorine atoms contribute to enhanced membrane permeability, a feature that aligns with the pharmaceutical industry's focus on improving bioavailability of active compounds. Recent computational studies have modeled its molecular interactions with various biological targets, providing insights for structure-activity relationship (SAR) optimization.

In the context of sustainable chemistry, researchers are exploring flow chemistry approaches for scaling up production of (1R)-1-(3-chloro-2,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol. This aligns with the growing demand for continuous manufacturing processes in the fine chemical industry. The compound's stability under various conditions makes it suitable for process intensification strategies, a trending topic in chemical engineering forums.

Analytical characterization of 2227722-23-6 typically involves advanced techniques such as chiral HPLC and 19F NMR spectroscopy. The fluorine atoms provide excellent probes for spectroscopic analysis, making this compound particularly interesting for methodological development in analytical chemistry. Recent publications have highlighted its use as a model substrate for testing new chromatographic methods for fluorinated compounds.

The structure-activity relationship studies of (1R)-1-(3-chloro-2,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol derivatives have revealed interesting patterns in molecular recognition. The ortho-difluoro substitution pattern on the phenyl ring appears to influence binding affinity significantly, a finding that has implications for medicinal chemistry design strategies. These insights are particularly valuable in the context of fragment-based drug discovery, a rapidly growing field.

From a regulatory perspective, the environmental fate of fluorinated compounds like 2227722-23-6 has become a focus area. Recent studies have investigated its biodegradation pathways and ecotoxicological profile, addressing concerns about persistent organic pollutants. This research is crucial for meeting the increasing stringent requirements for green chemistry metrics in chemical development.

In the field of material science, the unique electronic properties of (1R)-1-(3-chloro-2,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol have attracted attention for potential applications in organic electronics. The strong electron-withdrawing nature of its substituents makes it a candidate for modifying charge transport properties in conjugated systems. This interdisciplinary application demonstrates the versatility of this fluorinated building block.

The patent landscape surrounding CAS No. 2227722-23-6 shows growing interest from both pharmaceutical and specialty chemical companies. Recent filings highlight its utility in kinase inhibitor syntheses and crop protection agents, reflecting two of the most active areas in chemical research today. The compound's structural motif appears in several clinical candidates, underscoring its importance in modern drug discovery.

Future research directions for (1R)-1-(3-chloro-2,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol likely include further exploration of its catalytic asymmetric synthesis and development of derivatization strategies that maintain its stereochemical integrity. As the chemical industry moves toward more sustainable practices, innovations in the production and application of this valuable chiral building block will continue to emerge.